Cas no 1261937-34-1 (4-(3-Carboxy-5-chlorophenyl)thiophene-2-carboxylic acid)
1261937-34-1 structure
Product Name:4-(3-Carboxy-5-chlorophenyl)thiophene-2-carboxylic acid
CAS No:1261937-34-1
MF:C12H7ClO4S
MW:282.699581384659
CID:2764669
PubChem ID:53226840
Update Time:2025-04-21
4-(3-Carboxy-5-chlorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1261937-34-1
- DTXSID30690458
- 4-(3-Carboxy-5-chlorophenyl)thiophene-2-carboxylic acid
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- Inchi: 1S/C12H7ClO4S/c13-9-2-6(1-7(3-9)11(14)15)8-4-10(12(16)17)18-5-8/h1-5H,(H,14,15)(H,16,17)
- InChI Key: ZOOCPOBXSPBURW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=C(C=1)C1=CSC(C(=O)O)=C1
Computed Properties
- Exact Mass: 281.9753576Da
- Monoisotopic Mass: 281.9753576Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 103Ų
4-(3-Carboxy-5-chlorophenyl)thiophene-2-carboxylic acid Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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